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Compound of Interest

Compound Name: Chromic chromate

Cat. No.: B1584994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

chromic acid, specifically the Jones reagent, for the oxidation of alcohols in organic synthesis.

Introduction
The Jones oxidation is a widely used method for the oxidation of primary and secondary

alcohols to carboxylic acids and ketones, respectively.[1][2] The reagent, a solution of

chromium trioxide (CrO₃) in aqueous sulfuric acid, is a powerful and efficient oxidant.[3][4] This

method is valued for its high yields, rapid reaction times, and the use of inexpensive reagents.

[1] However, it is crucial to note that all chromium(VI) compounds are carcinogenic and must be

handled with extreme care.[1]

Data Presentation: Jones Reagent Preparation
Several formulations for the Jones reagent exist. The choice of preparation can influence the

reagent's strength and suitability for specific substrates. Below is a summary of common

preparations.
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Reagent Component Preparation 1 Preparation 2
Preparation 3

(Hagedorn)

Chromium Trioxide

(CrO₃)
67 g 25 g 2.67 Molar

Concentrated Sulfuric

Acid (H₂SO₄)
58 mL 25 mL 3.00 Molar

Distilled Water (H₂O) 125 mL 75 mL To final volume

Reference [5] [6][7] [6][7]

Experimental Protocols
3.1. Preparation of Jones Reagent (General Protocol)

This protocol is based on a common and widely cited method.

Materials:

Chromium trioxide (CrO₃)[5]

Concentrated sulfuric acid (H₂SO₄)[5]

Distilled water[5]

Ice bath

Procedure:

In a fume hood, carefully and slowly add 67 g of chromium trioxide to 125 mL of distilled

water in a flask with stirring.[5]

Cool the resulting orange solution in an ice bath.

With vigorous stirring, slowly and carefully add 58 mL of concentrated sulfuric acid to the

cooled solution.[5]
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Once the addition is complete, allow the solution to warm to room temperature. The final

solution is the Jones reagent.

Store the reagent in a clearly labeled, sealed container in a cool, dry place away from

combustible materials.[8]

3.2. General Procedure for Jones Oxidation of a Secondary Alcohol to a Ketone

Materials:

Secondary alcohol

Acetone (reagent grade)[1]

Jones reagent

Isopropyl alcohol (for quenching)[9]

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the secondary alcohol in a suitable volume of acetone in a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath.

Slowly add the Jones reagent dropwise from the dropping funnel to the stirred solution. The

color of the reaction mixture will change from orange/red to a greenish-blue, indicating the

reduction of Cr(VI) to Cr(III).[10]

Monitor the reaction by thin-layer chromatography (TLC).
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Once the starting material is consumed, quench the excess oxidant by the dropwise addition

of isopropyl alcohol until the orange color is no longer present.[5]

Remove the acetone under reduced pressure.

Extract the aqueous residue multiple times with diethyl ether.[5]

Combine the organic extracts and wash with saturated sodium bicarbonate solution and then

with brine.[5]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude ketone.[5]

The product can be further purified by distillation or chromatography.

Safety Precautions
Extreme caution must be exercised when handling chromic acid and chromium trioxide.

Carcinogenicity: Chromium(VI) compounds are known carcinogens.[1] Avoid inhalation of

dust and direct contact with skin and eyes.[11][12]

Corrosivity: Chromic acid is highly corrosive and can cause severe burns.[8]

Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear

appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles or a

face shield.[8][11][12]

Handling: Avoid spilling and the formation of dust. Keep away from heat, sparks, and open

flames.[13] Do not mix with combustible materials.[8][13]

Waste Disposal: Dispose of all chromium-containing waste according to institutional and

regulatory guidelines. Do not pour down the drain.
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Caption: Workflow for the preparation of Jones reagent.

Reactants Mechanism Steps Products

Primary or Secondary Alcohol

Chromate Ester FormationJones Reagent (H2CrO4) Elimination Ketone (from 2° alcohol)

Aldehyde (intermediate from 1° alcohol)

Hydrate Formation (for primary alcohols) Second Oxidation Carboxylic Acid (from 1° alcohol)
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Caption: Simplified mechanism of Jones oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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